Cas no 514-85-2 (9-cis-Retinal)

• Product Name: 9-cis-Retinal
• CAS No: 514-85-2
• MF: C₂₀H₂₈O
• MW: 284.435726165771
• MDL: MFCD00135842
• CID: 826027
• PubChem ID: 24899382
• Update Time: 2025-04-19

9-cis-Retinal Chemical and Physical Properties

Names and Identifiers

• 9-cis-Retinal
• 9-CIS-RETINAL,PALE-YELLOW SOLID
• 9-cis-3,7-Dimethyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenal
• 9-cis-Retinaldehyde
• 9-cis-Vitamin A Aldehyde
• Isoretinene a
• CHEBI:78273
• GTPL6673
• Q27074046
• HY-W009310
• 4-07-00-01254 (Beilstein Handbook Reference)
• MS-24056
• EINECS 208-188-8
• (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenal
• (9cis)-retinal
• DTXSID00891233
• AKOS040744160
• (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-1-cyclohexenyl)nona-2,4,6,8-tetraenal
• 9-C-Retinal
• MFCD00135842
• 514-85-2
• LMPR01090017
• Retinal #
• BRN 1914180
• (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraenal
• Retinal, 9-cis-
• cis-9-Retinal
• 9-cis-7,11,13-trans-retinal
• CS-W010026
• Iso Rhodopsin
• F85600
• 9-cis Retinal
• CHEMBL257381

• MDL： MFCD00135842
• Inchi： 1S/C20H28O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,15H,7,10,14H2,1-5H3
• InChI Key： NCYCYZXNIZJOKI-UHFFFAOYSA-N
• SMILES： CC(=CC=O)C=CC=C(C=CC1C(C)(C)CCCC=1C)C

Computed Properties

• Exact Mass: 284.214015512g/mol
• Monoisotopic Mass: 284.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.0083 (rough estimate)
• Melting Point: 56-58 °C (lit.)
• Boiling Point: 366.92°C (rough estimate)
• Flash Point: Not available
• Refractive Index: 1.4500 (estimate)
• Vapor Pressure: Not available

9-cis-Retinal Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-38
• Safety Instruction： 22-36/37
• RTECS：VH6406500
• Hazardous Material Identification：
• Risk Phrases：20/21/22-38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Retinoids